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Compound of Interest

Compound Name: N(4),N(4)-Dimethyl-5-azacytidine
CAS No.: 27826-77-3
Cat. No.: B1202612

Get Quote

. J

Mechanistic Divergence

The efficacy of azanucleosides depends on three steps: cellular uptake, metabolic activation
(phosphorylation), and incorporation into nucleic acids to trap DNMTs.
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Structural & Functional Logic (Graphviz Diagram)

The following diagram illustrates the activation pathway and the "dead-end" nature of the N4-
dimethyl analog compared to the active drug.
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Caption: Comparative activation pathway. Note that N(4),N(4)-dimethylation hinders kinase
processing and abolishes the DNMT trapping mechanism essential for epigenetic remodeling.

Experimental Performance Data

The following data summarizes the performance of N(4),N(4)-Dimethyl-5-azacytidine relative

to standard agents.
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N(4),N(4)-Dimethyl-

Metric 5-Azacytidine Decitabine o
5-azacytidine
IC50 (Leukemia )
) 0.1-2.0puM 0.05-0.5uM > 100 uM (Inactive) [1]
Lines)
] Global reduction (30- Global reduction
DNA Demethylation None detected

70%)

(>50%)

Aqueous Stability (t¥2)

~1.5 - 4 hours (25°C)

~10 - 15 hours (25°C)

High (Resistant to

deamination)

Negative Control /

Primary Utilit MDS/AML Thera MDS/AML Thera
Y Y Py by RNA Research
. Soluble Soluble
Solubility Soluble (DMSO)
(Water/DMSO) (Water/DMSO)

Key Insight: In polarographic studies and biological assays, N4-alkyl derivatives (including
dimethyl) failed to exhibit the bacteriostatic or antitumor effects seen with the parent compound.
This confirms that the unsubstituted amino group is pharmacophoric [1].

Recommended Protocols

Since N(4),N(4)-Dimethyl-5-azacytidine is likely to be used as a negative control to prove that
an observed effect is due to demethylation (requiring the active N4-NH2) rather than general
toxicity or triazine ring effects, the following protocol is designed for a comparative assay.

Protocol: Specificity Validation of DNMT Inhibition

Objective: To distinguish specific epigenetic reactivation from non-specific cytotoxic effects
using N(4),N(4)-Dimethyl-5-azacytidine as a structural negative control.

Materials:
e Active Agent: 5-Azacytidine (10 mM stock in DMSO, stored at -80°C).
o Control Agent: N(4),N(4)-Dimethyl-5-azacytidine (10 mM stock in DMSO).

e Cell Line: HCT116 (Colon Cancer) or HL-60 (Leukemia).
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e Assay: RT-qPCR for p15INK4B (silenced gene) and MTT assay (toxicity).
Workflow:
e Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

e Treatment:

[e]

Group A (Active): Treat with 5-Azacytidine (0.5 uM, 1.0 pM, 5.0 uM).

o

Group B (Control): Treat with N(4),N(4)-Dimethyl-5-azacytidine (Same concentrations).

[¢]

Group C (Vehicle): DMSO only.

[¢]

Note: Refresh media and drug every 24h due to the instability of 5-Aza (Group A). Group
B is likely stable but should be refreshed for consistency.

e Incubation: Continue treatment for 72 hours (minimum time for demethylation-dependent
gene re-expression).

e Analysis:
o Gene Expression: Extract RNA. Perform RT-gPCR for p15INK4B.

» Expected Result: Group A shows >10-fold induction.[1] Group B shows no induction
(comparable to Vehicle).

o Cytotoxicity: Perform MTT assay.

» Expected Result: Group A shows dose-dependent killing. Group B shows minimal
toxicity (unless very high doses >100uM are used).

Interpretation: If Group B (Dimethyl) induces gene expression, the mechanism is not DNMT
trapping (likely an off-target effect). If Group B is inactive, it validates that the effect in Group A
Is due to the specific epigenetic mechanism requiring the free N4-amino group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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